molecular formula C9H9ClFNO B379615 N-(3-chloro-4-fluorophenyl)propanamide CAS No. 24109-05-5

N-(3-chloro-4-fluorophenyl)propanamide

Cat. No. B379615
CAS RN: 24109-05-5
M. Wt: 201.62g/mol
InChI Key: GFJKYZZAILHFPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-chloro-4-fluorophenyl)propanamide is a useful research compound. Its molecular formula is C9H9ClFNO and its molecular weight is 201.62g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-fluorophenyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-fluorophenyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

24109-05-5

Product Name

N-(3-chloro-4-fluorophenyl)propanamide

Molecular Formula

C9H9ClFNO

Molecular Weight

201.62g/mol

IUPAC Name

N-(3-chloro-4-fluorophenyl)propanamide

InChI

InChI=1S/C9H9ClFNO/c1-2-9(13)12-6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3,(H,12,13)

InChI Key

GFJKYZZAILHFPK-UHFFFAOYSA-N

SMILES

CCC(=O)NC1=CC(=C(C=C1)F)Cl

Canonical SMILES

CCC(=O)NC1=CC(=C(C=C1)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-chloro-4-fluoroaniline (10 g, 67.32 mmol) dissolved in CH2Cl2 was added with propionyl chloride (6.6 mL, 74.10 mmol) and triethyl amine (10.2 mL, 73.58 mmol) dropwise under water bath, and the mixture was stirred for 2 h. The resulting solution was washed with water (2×50 mL) and saturated aqueous NaHCO3 solution (12 mL). The CH2Cl2 layer dried over MgSO4 was evaporated to give title compound as light purple solid (13.01 g, 96.3%). 1H NMR (400 MHz, DMSO-d6) δ 1.06 (t, J=7.6 Hz, 3H), 2.30 (q, J=7.6 Hz, 2H), 7.31 (dd, J=9.2 and 8.8 Hz, 1H), 7.44 (ddd, J=8.8 and 4 and 2.8 Hz, 1H), 7.91 (dd, J=7.2 and 2.8 Hz, 1H), 10.04 (br s, 1H); 13C NMR (100 MHz, DMSO-d6) δ 9.4, 29.4, 116.6, 116.8, 118.8, 119.0, 119.1, 120.2, 136.55, 136.58, 151.5, 153.9, 172.1;
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
6.6 mL
Type
reactant
Reaction Step Two
Quantity
10.2 mL
Type
reactant
Reaction Step Two
Yield
96.3%

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